Cas no 1806883-79-3 (2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide)

• Product Name: 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide
• CAS No: 1806883-79-3
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4800788
• Update Time: 2025-05-24

2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)4-3(15(10,13)14)1-2(12)6(9)11-4/h1,5,12H,(H2,9,11)(H2,10,13,14)
• InChI Key： JRJRNLKWELHJGE-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(N)N=C1C(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -0.6
• Topological Polar Surface Area: 128

Additional information on 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide

2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806883-79-3, known as 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates functional groups such as an amino group, a difluoromethyl group, a hydroxyl group, and a sulfonamide group. These functional groups contribute to its versatility and reactivity, making it a valuable molecule for research and development.

Recent studies have highlighted the sulfonamide group in this compound as a key feature for its potential application in drug design. Sulfonamides are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the bioavailability of drugs. The presence of the difluoromethyl group further adds to the molecule's uniqueness by introducing electron-withdrawing effects, which can influence its reactivity and stability. This combination of functional groups makes 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyridine ring followed by the introduction of the functional groups. Researchers have employed various methods such as nucleophilic substitution, oxidation, and coupling reactions to achieve the desired structure. The optimization of these synthetic routes has been a focus of recent studies, with efforts directed toward improving yield and purity while minimizing environmental impact.

One of the most exciting developments involving this compound is its application in antimicrobial research. Studies have shown that 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide exhibits potent activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival. Furthermore, its sulfonamide group has been implicated in modulating drug resistance mechanisms, making it a potential candidate for combating antibiotic-resistant infections.

In addition to its antimicrobial properties, this compound has also been investigated for its role in cancer therapy. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The hydroxyl group in the molecule plays a crucial role in facilitating these interactions, while the difluoromethyl group enhances the molecule's ability to penetrate cellular membranes. These findings underscore the potential of this compound as a lead molecule for developing novel anticancer agents.

The environmental impact of 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity under various conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to assess its long-term effects on aquatic ecosystems and non-target organisms.

In conclusion, 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-5-sulfonamide (CAS No. 1806883-79-3) is a multifaceted compound with significant potential in drug discovery and development. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for addressing pressing challenges in medicine and environmental science. Continued research into this compound is expected to unlock further insights into its properties and expand its utility across diverse fields.